Cas no 210037-23-3 ((4-iodo-2-methoxyphenyl)methanol)
(4-iodo-2-methoxyphenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (4-iodo-2-methoxyphenyl)methanol
- 4-iodo-2-methoxyBenzenemethanol
- 210037-23-3
- SCHEMBL8149615
- DA-08294
- 4-IODO-2-METHOXYBENZYL ALCOHOL
- DTXSID40596179
- 4-IODO-2-METHOXYBENZYLALCOHOL
- NEZVZZZEJYGUPB-UHFFFAOYSA-N
- 2-Methoxy-4-iodo-benzylalcohol
-
- Inchi: 1S/C8H9IO2/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4,10H,5H2,1H3
- InChI Key: NEZVZZZEJYGUPB-UHFFFAOYSA-N
- SMILES: IC1C=CC(CO)=C(C=1)OC
Computed Properties
- Exact Mass: 263.96473g/mol
- Monoisotopic Mass: 263.96473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 29.5Ų
(4-iodo-2-methoxyphenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR401048-250mg |
4-Iodo-2-methoxybenzyl alcohol |
210037-23-3 | 250mg |
£15.00 | 2025-02-20 | ||
| Apollo Scientific | OR401048-1g |
4-Iodo-2-methoxybenzyl alcohol |
210037-23-3 | 1g |
£40.00 | 2025-02-20 | ||
| A2B Chem LLC | AF52737-250mg |
4-Iodo-2-methoxybenzyl alcohol |
210037-23-3 | 250mg |
$61.00 | 2024-04-20 | ||
| A2B Chem LLC | AF52737-1g |
4-Iodo-2-methoxybenzyl alcohol |
210037-23-3 | 1g |
$107.00 | 2024-04-20 | ||
| Apollo Scientific | OR401048-5g |
4-Iodo-2-methoxybenzyl alcohol |
210037-23-3 | 5g |
£168.00 | 2025-02-20 | ||
| Apollo Scientific | OR401048-25g |
4-Iodo-2-methoxybenzyl alcohol |
210037-23-3 | 25g |
£672.00 | 2025-02-20 |
(4-iodo-2-methoxyphenyl)methanol Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on (4-iodo-2-methoxyphenyl)methanol
Comprehensive Guide to (4-iodo-2-methoxyphenyl)methanol (CAS No. 210037-23-3): Properties, Applications, and Market Insights
(4-iodo-2-methoxyphenyl)methanol (CAS No. 210037-23-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This aromatic alcohol, characterized by its iodine and methoxy functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, C8H9IO2, offers unique reactivity patterns that make it valuable for constructing complex molecular architectures.
The compound's physicochemical properties include a molecular weight of 264.06 g/mol and moderate solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO). Researchers particularly value (4-iodo-2-methoxyphenyl)methanol for its stability under standard laboratory conditions, making it convenient for storage and handling. Recent studies highlight its role in cross-coupling reactions, where the iodine moiety participates efficiently in palladium-catalyzed transformations.
In pharmaceutical applications, CAS 210037-23-3 has emerged as a key building block for developing central nervous system (CNS) drugs. The methoxy group contributes to blood-brain barrier permeability, while the iodine atom allows for further structural modifications through various coupling reactions. Current research explores its potential in creating novel dopamine receptor modulators, addressing the growing demand for neurological disorder treatments.
The synthesis of (4-iodo-2-methoxyphenyl)methanol typically involves the iodination of 2-methoxybenzyl alcohol derivatives, followed by careful purification processes. Manufacturers emphasize the importance of controlling reaction parameters to achieve high purity levels (>98%), as impurities can significantly impact downstream applications. Advanced analytical techniques like HPLC and NMR spectroscopy ensure quality control throughout production.
Market trends indicate rising demand for iodinated aromatic compounds like 210037-23-3, driven by increased pharmaceutical R&D activities. The global market for such intermediates is projected to grow at a CAGR of 6.2% from 2023 to 2030, with Asia-Pacific regions showing particularly strong growth. This compound's versatility in medicinal chemistry and its role in developing targeted therapies contribute to its commercial significance.
From an environmental perspective, proper handling and disposal of (4-iodo-2-methoxyphenyl)methanol are essential, though it doesn't fall under strict hazardous material classifications. Laboratories should implement standard organic compound safety protocols, including proper ventilation and personal protective equipment. The compound's biodegradation profile and ecotoxicity data continue to be areas of active research as sustainability becomes increasingly important in chemical manufacturing.
Recent scientific literature highlights innovative applications of CAS 210037-23-3 in material science, particularly in developing organic semiconductors and liquid crystal displays. The compound's aromatic structure and functional groups make it suitable for creating advanced organic electronic materials, aligning with the growing interest in flexible electronics and green energy solutions.
For researchers working with (4-iodo-2-methoxyphenyl)methanol, understanding its spectral characteristics is crucial. The compound shows distinctive peaks in infrared spectroscopy (O-H stretch around 3300 cm⁻¹ and C-I stretch near 500 cm⁻¹) and characteristic signals in proton NMR (aromatic protons between 6.8-7.5 ppm and the benzylic CH₂ around 4.6 ppm). These analytical fingerprints aid in compound identification and purity assessment.
The pharmaceutical industry's shift toward personalized medicine and small-molecule therapeutics has increased the relevance of versatile intermediates like 210037-23-3. Its compatibility with various click chemistry approaches and bioorthogonal reactions makes it particularly valuable for developing targeted drug delivery systems and diagnostic agents.
Quality standards for (4-iodo-2-methoxyphenyl)methanol continue to evolve, with regulatory bodies emphasizing comprehensive characterization data and impurity profiling. Leading suppliers now provide detailed certificates of analysis including residual solvent content, heavy metal levels, and chromatographic purity data to meet the stringent requirements of pharmaceutical customers.
Future research directions for CAS 210037-23-3 include exploring its potential in catalysis and asymmetric synthesis. The compound's structure offers opportunities for developing novel chiral ligands and organocatalysts. Additionally, its application in radiopharmaceuticals is being investigated, leveraging the iodine atom for isotopic labeling in medical imaging compounds.
From a commercial availability standpoint, (4-iodo-2-methoxyphenyl)methanol is typically offered in research quantities (100mg to 25kg) by specialty chemical suppliers. Pricing varies based on purity grade and order volume, with current market prices ranging from $150 to $450 per gram for high-purity material. The compound's supply chain remains stable, with multiple manufacturers offering consistent quality across global markets.
210037-23-3 ((4-iodo-2-methoxyphenyl)methanol) Related Products
- 877265-22-0((2-Iodo-6-methoxyphenyl)methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)